Cas no 2011779-90-9 (1-(1E)-(2,4-dimethoxyphenyl)iminomethylnaphthalen-2-ol)

• Product Name: 1-(1E)-(2,4-dimethoxyphenyl)iminomethylnaphthalen-2-ol
• CAS No: 2011779-90-9
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 6075476
• PubChem ID: 764381
• Update Time: 2025-06-07

1-(1E)-(2,4-dimethoxyphenyl)iminomethylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1E)-(2,4-dimethoxyphenyl)iminomethylnaphthalen-2-ol
• (z)-1-[(2,4-dimethoxyphenylamino)methylene]naphthalen-2(1h)-one
• Z57285393
• 2011779-90-9
• 1-[(2,4-dimethoxyphenyl)iminomethyl]naphthalen-2-ol
• 75608-63-8
• (E)-1-(((2,4-dimethoxyphenyl)imino)methyl)naphthalen-2-ol
• 1-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-2-naphthol
• 1-[(1E)-[(2,4-DIMETHOXYPHENYL)IMINO]METHYL]NAPHTHALEN-2-OL
• AKOS000339125
• F1018-0060
• AKOS030662387

• Inchi： 1S/C19H17NO3/c1-22-14-8-9-17(19(11-14)23-2)20-12-16-15-6-4-3-5-13(15)7-10-18(16)21/h3-12,21H,1-2H3/b20-12+
• InChI Key： FFDOZLBRDKTIOI-UDWIEESQSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1/C=N/C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 307.12084340g/mol
• Monoisotopic Mass: 307.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-(1E)-(2,4-dimethoxyphenyl)iminomethylnaphthalen-2-ol

1-(1E)-(2,4-Dimethoxyphenyl)iminomethylnaphthalen-2-ol: A Comprehensive Overview

1-(1E)-(2,4-Dimethoxyphenyl)iminomethylnaphthalen-2-ol (CAS No. 2011779-90-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and potential uses.

The chemical structure of 1-(1E)-(2,4-dimethoxyphenyl)iminomethylnaphthalen-2-ol consists of a naphthalene ring system linked to a substituted iminomethyl group. The presence of the 2,4-dimethoxyphenyl moiety imparts additional complexity and functionality to the molecule. This combination of structural elements endows the compound with a range of interesting physical and chemical properties, making it a valuable candidate for further investigation.

In the realm of medicinal chemistry, 1-(1E)-(2,4-dimethoxyphenyl)iminomethylnaphthalen-2-ol has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, including its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. Additionally, its antioxidant activity was demonstrated through its ability to scavenge free radicals effectively.

The potential therapeutic applications of 1-(1E)-(2,4-dimethoxyphenyl)iminomethylnaphthalen-2-ol extend beyond inflammation and oxidative stress. Researchers have also investigated its anticancer properties. A study conducted by a team at the National Institutes of Health (NIH) found that this compound can induce apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation.

Beyond medicinal chemistry, 1-(1E)-(2,4-dimethoxyphenyl)iminomethylnaphthalen-2-ol has also been explored for its potential applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. A recent study published in the Journal of Materials Chemistry C highlighted the compound's ability to enhance the performance of organic solar cells by improving charge transport and reducing recombination losses.

The synthesis of 1-(1E)-(2,4-dimethoxyphenyl)iminomethylnaphthalen-2-ol has been optimized through various methods to improve yield and purity. One common approach involves the condensation of 2-hydroxynaphthaldehyde with 2,4-dimethoxybenzaldehyde in the presence of a suitable base. The resulting imine is then reduced to form the desired product. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating further research and development.

In conclusion, 1-(1E)-(2,4-dimethoxyphenyl)iminomethylnaphthalen-2-ol (CAS No. 2011779-90-9) is a multifaceted compound with a wide range of potential applications. Its unique structural features and diverse biological activities make it an exciting area of research for both medicinal chemists and materials scientists. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing various fields of science and technology.